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Compound of Interest

Compound Name: Palladium(ll) sulfate

Cat. No.: B077521

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive technical overview of palladous sulfate, also known
as Palladium(ll) sulfate. It details the compound's chemical formula, molar mass, and other
critical physicochemical properties. Furthermore, it outlines established experimental protocols
for its synthesis and manipulation, supported by workflow diagrams for enhanced clarity.

Chemical Identity and Formula

Palladous sulfate is an inorganic compound featuring palladium in the +2 oxidation state. It is a
key material in catalysis and chemical synthesis.

Chemical Name: Palladium(ll) sulfate[1][Z]

Synonyms: Palladous sulfate, Palladium(2+) sulfate[1][3][4]

Anhydrous Formula: PdSOa4[1][5]

Dihydrate Formula: PdSOa4-2H20[1]

CAS Number: 13566-03-5[1]

The compound is a hygroscopic, red-brown solid in its anhydrous form, which transitions to a
greenish-brown dihydrate upon absorbing moisture.[1]
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Physicochemical Properties

The quantitative properties of palladous sulfate are summarized below. Note that some
reported values in the literature vary, which may be attributable to different experimental

conditions or the hydration state of the sample.
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Property Value Source(s)
Molar Mass 202.48 g/mol [11121131[5]
202.49 g/mol [6]

Appearance Red-brown solid (anhydrous) [1]

Brown crystals [5]

Greenish-brown solid

. [1]
(dihydrate)

Density 4.2 glcm3 [1]

3.24 g/cm3 (at 20°C)

Melting Point Decomposes at 525 °C [1]
N ) 330 °C (literature value, likely
Boiling Point B [2](3][4]
decomposition)

B Soluble in concentrated
Solubility ) ) [1]
sulfuric acid

Hydrolyzes in water [1]

Stated as soluble or fully

[2]141(7]

miscible in water

Crystal Structure Monoclinic [1]

Space Group C2/c [1]

_ a=784A b=518Ac=
Lattice Constants [1]
791 A B=956°

Std. Molar Entropy (S©9s) 97.5 J/(mol-K) [1]

Std. Enthalpy of Formation

-672.4 kd/mol [1]
(AfHES0)

Experimental Protocols & Workflows
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The synthesis and handling of palladous sulfate involve specific chemical pathways and
thermal processes.

Synthesis of Palladous Sulfate

Two primary methods for the laboratory-scale synthesis of palladous sulfate are documented.

[1]
Protocol 1: Synthesis from Palladium Metal
e Reactants: Palladium metal, nitric acid (HNO3s), and sulfuric acid (H2S0Oa).

* Methodology: The protocol involves the reaction of metallic palladium with a mixture of
concentrated nitric and sulfuric acids. The highly oxidative environment facilitates the
conversion of the metal to the Pd(ll) ion, which subsequently forms the sulfate salt.

» Reaction Principle: The nitric acid acts as the oxidizing agent to dissolve the palladium, while
sulfuric acid provides the sulfate counter-ion.

Protocol 2: Synthesis from Palladium(Il) Sulfide

o Reactants: Palladium(ll) sulfide (PdS), oxygen (Oz), and dimethylformamide (DMF) as the
solvent.

o Methodology: This method involves the oxidation of palladium(ll) sulfide in the presence of
oxygen within a dimethylformamide solvent system.

e Reaction Principle: Oxygen serves as the oxidant to convert the sulfide to sulfate.
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Figure 1: Synthesis Pathways for Palladous Sulfate

Click to download full resolution via product page

Synthesis pathways for Palladous Sulfate.

Thermal Behavior and Hydration State

The hydration state of palladous sulfate is thermally reversible.

Protocol 3: Dehydration of PdASOa4-2H20

« Starting Material: Palladous sulfate dihydrate (PdSOa4-2H20), a greenish-brown solid.
* Methodology: Heat the dihydrate sample to a temperature of 202 °C.

¢ Result: The water of hydration is driven off, yielding the anhydrous red-brown form of
palladous sulfate (PdS0Oa4).[1]

Protocol 4: Thermal Decomposition of Anhydrous PdSOa

» Starting Material: Anhydrous palladous sulfate (PdSOa).
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* Methodology: Heat the anhydrous sample to 525 °C.

e Result: The compound decomposes, releasing sulfur trioxide (SOs) gas and leaving behind
palladium(ll) oxide (PdO) as the solid product.[1]

PdS04-2H20

(Greenish-Brown)

\
Heat at 202 °C,\: Absorbs Moisture

4

PdSOa4
(Red-Brown)

Heat at 525 °C

PdO + SOs
(Decomposition Products)

Figure 2: Thermal Behavior of Palladous Sulfate

Click to download full resolution via product page

Thermal behavior of Palladous Sulfate.

Key Applications
Palladous sulfate is a valuable compound in several fields due to its catalytic activity and its

role as a palladium source.

o Catalysis: It is a precursor for creating various palladium-based catalysts used in organic
synthesis, including fine chemical and pharmaceutical production.[5][7]

+ Electroplating: The compound is used in electroplating processes to deposit a layer of

palladium onto surfaces.[7]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Palladium(II)_sulfate
https://www.benchchem.com/product/b077521?utm_src=pdf-body-img
https://www.chemimpex.com/products/35711
https://cymitquimica.com/cas/13566-03-5/
https://cymitquimica.com/cas/13566-03-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials Science: It serves as a precursor in the synthesis of palladium nanoparticles, which
have applications in catalysis and sensor technology.[5]

Safety and Handling

Palladous sulfate is classified as a hazardous substance and must be handled with appropriate

care.

GHS Pictograms: GHSO05 (Corrosive), GHSO07 (Exclamation mark).[1]

Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye
damage).[1][4]

Precautions: Standard laboratory personal protective equipment (gloves, safety glasses, lab
coat) is mandatory. Work should be conducted in a well-ventilated fume hood. Avoid
breathing dust.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077521#molar-mass-and-formula-of-palladous-
sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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